Cas no 13379-84-5 ([1,1'-Biphenyl]-2,4,4'-triol,3,3',5,5'-tetramethyl-)

• Product Name: [1,1'-Biphenyl]-2,4,4'-triol,3,3',5,5'-tetramethyl-
• CAS No: 13379-84-5
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 119525
• PubChem ID: 19987619
• Update Time: 2025-04-18

[1,1'-Biphenyl]-2,4,4'-triol,3,3',5,5'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4,4'-triol,3,3',5,5'-tetramethyl-
• 2,4,4-Biphenyltriol,3,3,5,5-tetramethyl-(8CI)
• 13379-84-5
• 4-(4-hydroxy-3,5-dimethylphenyl)-2,6-dimethylbenzene-1,3-diol
• SCHEMBL9571457

• Inchi： 1S/C16H18O3/c1-8-5-12(6-9(2)14(8)17)13-7-10(3)15(18)11(4)16(13)19/h5-7,17-19H,1-4H3
• InChI Key： BMNJDNVZGPEPIN-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C(C)=CC=1C1C=C(C)C(=C(C)C=1)O)O

Computed Properties

• Exact Mass: 262.15696
• Monoisotopic Mass: 258.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69